Cas no 32580-00-0 (2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate)

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate is a protected ribose derivative widely used in carbohydrate chemistry and nucleoside synthesis. Its key advantages include enhanced stability due to the benzylidene groups, which protect the hydroxyl functionalities while leaving the aldehyde group reactive for further modifications. This compound serves as a versatile intermediate in the synthesis of complex sugars, nucleosides, and pharmaceuticals. The hydrate form ensures improved handling and solubility in common organic solvents. Its well-defined stereochemistry and high purity make it valuable for precise synthetic applications, particularly in glycosylation reactions and chiral building block preparations.

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate structure

32580-00-0 structure

Product Name:2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate

CAS No:32580-00-0

MF:C₁₉H₁₈O₅

MW:326.343225955963

CID:320112

PubChem ID:301049

Update Time:2025-06-07

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate Chemical and Physical Properties

Names and Identifiers

- D-Ribose,2,4:3,5-bis-O-(phenylmethylene)-
- 2,4:3,5-DI-O-BENZYLIDENE-ALDEHYDO-D-RIBOSE HYDRATE
- 2,6-diphenyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4-carbaldehyde
- 2-(2,4:3,5-di-O-benzylidenepentitol-1-yl)pyridine
- 2,4,3,5-Di-O-benzyliden-D-ribose
- 2,4:3,5-Di-O-benzyliden-aldehyd-D-ribose
- 2,4:3,5-Di-O-benzyliden-D-ribose-diethylacetal
- 2,4:3,5-Di-O-benzylidenealdehyde-D-ribose
- 2,4:3,5-di-O-benzylidene-aldehydo-D-ribose
- 2,4-DICHLORO-2-(1H-IMIDAZOLE-1-YL)ACETOPHENONE
- 2,6-diphenyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-carboxaldehyde
- O2,O4,O3,O5-(R,R)-dibenzylidene-D-ribose
- DTXSID10306505
- 1-CYCLOPROPYL-5-AMIDO-6,7,8-TRIFLUORO-1,4-DIHYDRO-4-OXO-3-QUINOLINECARBOXYLICACIDETHYLESTER
- A821328
- NSC-176981
- NSC176981
- 32580-00-0
- 2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
- Inchi： 1S/C19H18O5/c20-11-15-17-16(23-19(22-15)14-9-5-2-6-10-14)12-21-18(24-17)13-7-3-1-4-8-13/h1-11,15-19H,12H2
- InChI Key： FGRMUZCQGRXUEH-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2)OCC2C1C(C=O)OC(C1C=CC=CC=1)O2

Computed Properties

Exact Mass: 344.12600
Monoisotopic Mass: 326.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 416
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54Å²
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.1

Experimental Properties

Color/Form: solid
Melting Point: 147-149 °C(lit.)
PSA: 63.22000
LogP: 2.71800
Solubility: Not determined

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate Security Information

WGK Germany：3

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate Pricemore >>

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BAI LING WEI Technology Co., Ltd.	305558-250MG	2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose monohydrate	32580-00-0	250MG	￥ 3781	2022-04-26
Biosynth	MD05069-50 mg	2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate	32580-00-0	50mg	$485.10	2023-01-03
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Biosynth	MD05069-250 mg	2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate	32580-00-0	250MG	$1,576.58	2023-01-03
Biosynth	MD05069-500 mg	2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate	32580-00-0	500MG	$2,182.95	2023-01-03
Biosynth	MD05069-1000 mg	2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate	32580-00-0	1g	$3,516.98	2023-01-03